Cas no 67761-88-0 (Benzenamine, 3-chloro-N,N,2-trimethyl-)

• Product Name: Benzenamine, 3-chloro-N,N,2-trimethyl-
• CAS No: 67761-88-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 1721779
• PubChem ID: 19816076
• Update Time: 2025-06-16

Benzenamine, 3-chloro-N,N,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-N,N,2-trimethyl-
• 3-chloro-N,N,2-trimethylaniline
• DTXSID90600255
• G11376
• 67761-88-0
• BS-44292
• SCHEMBL20120182

• Inchi： 1S/C9H12ClN/c1-7-8(10)5-4-6-9(7)11(2)3/h4-6H,1-3H3
• InChI Key： QQAWSFFBRWWLOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N(C)C

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Benzenamine, 3-chloro-N,N,2-trimethyl-

Benzenamine, 3-chloro-N,N,2-trimethyl- (CAS No. 67761-88-0): A Comprehensive Overview

Benzenamine, 3-chloro-N,N,2-trimethyl- (CAS No. 67761-88-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a chlorine atom and three methyl groups. Its chemical formula is C₁₀H₁₄ClN, and it has a molecular weight of 183.68 g/mol.

The 3-chloro-N,N,2-trimethylbenzenamine is primarily used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity and functional group diversity make it an attractive starting material for the development of novel compounds with potential therapeutic applications. Recent advancements in synthetic methodologies have further expanded its utility in the creation of complex molecules with enhanced biological activity.

In the realm of pharmaceutical research, Benzenamine, 3-chloro-N,N,2-trimethyl- has been explored for its potential as a lead compound in drug discovery. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of 3-chloro-N,N,2-trimethylbenzenamine derivatives demonstrated significant inhibition of cancer cell proliferation in vitro.

The synthetic versatility of Benzenamine, 3-chloro-N,N,2-trimethyl- is another key factor contributing to its widespread use. Various functional groups can be introduced or modified on the benzene ring or the amine moiety to tailor the compound's properties for specific applications. This flexibility has led to its application in the development of new materials with enhanced mechanical and thermal properties. For example, researchers at the University of California have utilized 3-chloro-N,N,2-trimethylbenzenamine as a building block in the synthesis of high-performance polymers for use in aerospace and automotive industries.

In addition to its synthetic applications, Benzenamine, 3-chloro-N,N,2-trimethyl- has been studied for its environmental impact and safety profile. Toxicological assessments have indicated that it is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, it is important to adhere to standard safety protocols during handling and storage to ensure worker safety and environmental protection.

The global market for Benzenamine, 3-chloro-N,N,2-trimethyl- is driven by increasing demand from the pharmaceutical and chemical industries. Key players in this market are continuously investing in research and development to discover new applications and improve existing processes. The compound's unique properties make it a valuable asset in the development of innovative products that address unmet needs in healthcare and materials science.

Recent advancements in analytical techniques have also contributed to a better understanding of Benzenamine, 3-chloro-N,N,2-trimethyl-'s behavior in various environments. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize its structure and purity. These techniques have enabled researchers to identify trace impurities and optimize synthetic routes for higher yields and purity levels.

In conclusion, Benzenamine, 3-chloro-N,N,2-trimethyl- (CAS No. 67761-88-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential component in the development of novel compounds with diverse functionalities. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow further.